2-Bromo-1,10-phenanthroline-5,6-dione

• Molecular Formula: C12H5BrN2O2
• Molecular Weight: 289.08 g/mol
• IUPAC Name: 2-bromo-1,10-phenanthroline-5,6-dione
• InChI: InChI=1S/C12H5BrN2O2/c13-8-4-3-7-10(15-8)9-6(2-1-5-14-9)11(16)12(7)17/h1-5H
• InChI Key: AIQZZIVCEZTHPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(C=CC(=N3)Br)C(=O)C2=O)N=C1

Description

2-Bromo-1,10-phenanthroline-5,6-dione is a brominated derivative of 1,10-phenanthroline-5,6-dione. This compound is known for its unique chemical properties and has been widely studied for its applications in various fields, including chemistry, biology, and industry. The molecular formula of this compound is C12H5BrN2O2, and it has a molecular weight of 289.09 g/mol .

Preparation Methods

The synthesis of 2-Bromo-1,10-phenanthroline-5,6-dione typically involves the bromination of 1,10-phenanthroline-5,6-dione. One common method includes the use of bromine (Br2) in the presence of sulfuric acid (H2SO4) and nitric acid (HNO3). The reaction is carried out at elevated temperatures to ensure complete bromination . Another method involves the use of N-oxide formation followed by bromination using tetrabutylammonium bromide (TBAB) and p-toluenesulfonic anhydride .

Chemical Reactions Analysis

2-Bromo-1,10-phenanthroline-5,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into less oxidized forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include bromine, sulfuric acid, nitric acid, and tetrabutylammonium bromide . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Bromo-1,10-phenanthroline-5,6-dione has several scientific research applications:

Chemistry: It is used as a ligand in the preparation of polynuclear complexes and coordination compounds.

Biology: The compound has been studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research has explored its potential use in medicinal chemistry, particularly in the development of new therapeutic agents.

Industry: The compound is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-1,10-phenanthroline-5,6-dione involves its ability to act as a ligand and form complexes with metal ions. These complexes can interact with various molecular targets, including enzymes and receptors, leading to different biological effects. The pathways involved in these interactions depend on the specific metal ions and the biological context .

Comparison with Similar Compounds

2-Bromo-1,10-phenanthroline-5,6-dione can be compared with other similar compounds, such as:

1,10-Phenanthroline: A parent compound that lacks the bromine and dione functionalities.

1,10-Phenanthroline-5,6-dione: Similar to this compound but without the bromine atom.

5-Bromo-1,10-phenanthroline: Contains a bromine atom but lacks the dione functionalities.

The uniqueness of this compound lies in its combination of bromine and dione functionalities, which confer distinct chemical and biological properties .